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Compound of Interest

Compound Name: fluoroantimonic acid

Cat. No.: B1144288 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the proper storage and handling of fluoroantimonic acid to prevent its

decomposition. Adherence to these guidelines is critical for ensuring laboratory safety and

maintaining the integrity of the superacid.

Frequently Asked Questions (FAQs)
Q1: What are the primary signs of fluoroantimonic acid decomposition?

A1: The most immediate sign of decomposition is the evolution of fumes from the storage

container. Fluoroantimonic acid decomposes into hydrogen fluoride (HF) and antimony

pentafluoride (SbF₅), both of which are volatile and highly toxic.[1][2][3][4] An increase in

pressure within the container is another critical indicator of decomposition.[4]

Q2: What materials are safe for storing fluoroantimonic acid?

A2: Due to its extreme corrosivity, fluoroantimonic acid must be stored in containers made of

specific fluoropolymers. Polytetrafluoroethylene (PTFE), commonly known as Teflon, and

perfluoroalkoxy alkane (PFA) are the recommended materials for storage containers as they

are resistant to the acid's protonating ability.[1][4][5][6][7] Glass, metals, and most other plastics

are incompatible and will be rapidly corroded.[1][4]

Q3: What are the optimal storage conditions for fluoroantimonic acid?
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A3: To prevent decomposition, fluoroantimonic acid must be stored in a cool, dry, and well-

ventilated area, away from sources of heat and moisture.[4][8] The storage temperature should

be kept well below its decomposition point of 40°C (104°F).[1][3][4] It is also crucial to ensure

containers are tightly sealed to prevent the ingress of atmospheric moisture, which can lead to

a violent reaction.[2][4]

Q4: Can fluoroantimonic acid be stored in a solution?

A4: Yes, storing fluoroantimonic acid in a solution of anhydrous hydrogen fluoride can help to

stabilize it and prevent explosive decomposition.[7] Compatible solvents for experimental use

include sulfuryl chloride fluoride (SO₂ClF) and liquid sulfur dioxide (SO₂).[1]

Q5: How should I handle a container of fluoroantimonic acid that I suspect is decomposing?

A5: If you suspect a container of fluoroantimonic acid is decomposing (e.g., bulging, fuming),

do not handle it directly. Evacuate the immediate area and follow your institution's emergency

protocols for hazardous material incidents. The pressure buildup from the gaseous

decomposition products can cause the container to burst.[4]
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Issue Possible Cause Recommended Action

Fuming from container
Thermal decomposition or

exposure to moisture.

Immediately move to a fume

hood. If decomposition is

suspected, follow emergency

protocols. Ensure storage area

is cool and dry.

Container bulging

Pressure buildup from

gaseous decomposition

products (HF, SbF₅).

Do not attempt to open or

move the container. Evacuate

the area and contact your

institution's hazardous

materials response team.

Discoloration of the acid
Contamination or reaction with

container material.

Verify the container is made of

PTFE or PFA. If contamination

is suspected, the acid may not

be suitable for use.

Corrosion of storage container
Use of an incompatible storage

material.

Immediately and carefully

transfer the acid to a new,

appropriate container made of

PTFE or PFA in a controlled

environment by trained

personnel.
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Parameter Value Source

Decomposition Temperature 40°C (104°F) [1][3][4]

Primary Decomposition

Products

Hydrogen Fluoride (HF) gas,

Antimony Pentafluoride (SbF₅)

liquid

[1]

Incompatible Materials
Glass, Metals, Most Plastics,

Water, Organic Compounds
[1][2][4][7]

Recommended Storage

Materials

Polytetrafluoroethylene

(PTFE), Perfluoroalkoxy

alkane (PFA)

[1][4][5][6][7]

Experimental Protocols
Protocol: Material Compatibility Testing for Fluoroantimonic Acid Storage

Objective: To qualitatively assess the compatibility of a candidate material for the storage of

fluoroantimonic acid.

Disclaimer: This procedure is a general guideline and must be adapted to your specific

laboratory conditions and safety protocols. All work must be performed in a specialized fume

hood or glove box suitable for handling superacids.

Materials:

Fluoroantimonic acid

Candidate material sample (e.g., a small coupon of a specific polymer)

PTFE or PFA container with a tightly sealing lid

Forceps made of a compatible material (e.g., PTFE-coated)

Personal Protective Equipment (PPE): full-face shield, acid-resistant gloves (butyl rubber or

Viton over nitrile), chemical-resistant apron, and a lab coat.
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Procedure:

Place a small, pre-weighed sample of the candidate material into a clean, dry PTFE or PFA

container.

In a controlled environment (e.g., glove box with an inert atmosphere), carefully add a small

amount of fluoroantimonic acid to the container, sufficient to partially submerge the

material sample.

Tightly seal the container.

Store the container in a designated, cool, and dry location, away from incompatible

materials.

Visually inspect the sample daily for any signs of degradation, such as discoloration,

swelling, dissolution, or gas evolution.

After a predetermined period (e.g., 7 days), carefully remove the material sample, neutralize

any residual acid with an appropriate quenching agent (e.g., a large volume of a cooled,

dilute base solution), and thoroughly clean and dry the sample.

Re-weigh the sample and examine it under a microscope for any changes in surface

morphology.

A compatible material will show no significant change in weight, appearance, or structural

integrity.
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Fluoroantimonic Acid Decomposition Pathway

Fluoroantimonic Acid (HSbF₆)

Hydrogen Fluoride (HF)

Decomposition

Antimony Pentafluoride (SbF₅)

Decomposition

Violent Exothermic Reaction

Heat (> 40°C) Moisture (H₂O)

Reacts Violently

Click to download full resolution via product page

Caption: Thermal and moisture-induced decomposition of fluoroantimonic acid.
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Safe Storage Workflow for Fluoroantimonic Acid

Receive Fluoroantimonic Acid

Inspect Container for Damage

Verify Container Material (PTFE/PFA)

Select Cool, Dry, Ventilated Storage Area

Log Receipt and Storage Location

Periodically Inspect for Decomposition Signs

Safe Storage Achieved

Click to download full resolution via product page

Caption: Recommended workflow for the safe storage of fluoroantimonic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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